Cas no 2034591-63-2 (N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyloxane-4-carboxamide)

• Product Name: N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyloxane-4-carboxamide
• CAS No: 2034591-63-2
• MF: C₁₅H₂₁N₃O₄S
• MW: 339.409942388535
• CID: 6075514
• PubChem ID: 92111480
• Update Time: 2025-07-23

N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyloxane-4-carboxamide
• N-[2-(1-methyl-2,2-dioxo-2$l^{6},1,3-benzothiadiazol-3-yl)ethyl]oxane-4-carboxamide
• 2H-Pyran-4-carboxamide, tetrahydro-N-[2-(3-methyl-2,2-dioxido-2,1,3-benzothiadiazol-1(3H)-yl)ethyl]-
• N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)tetrahydro-2H-pyran-4-carboxamide
• N-[2-(1-methyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-3-yl)ethyl]oxane-4-carboxamide
• F6510-1061
• AKOS026692370
• 2034591-63-2
• N-[2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]oxane-4-carboxamide

• Inchi： 1S/C15H21N3O4S/c1-17-13-4-2-3-5-14(13)18(23(17,20)21)9-8-16-15(19)12-6-10-22-11-7-12/h2-5,12H,6-11H2,1H3,(H,16,19)
• InChI Key： ZMYIEAUQOMRDMY-UHFFFAOYSA-N
• SMILES： C1OCCC(C(NCCN2C3=CC=CC=C3N(C)S2(=O)=O)=O)C1

Computed Properties

• Exact Mass: 339.12527733g/mol
• Monoisotopic Mass: 339.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• pka: 14.92±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyloxane-4-carboxamide

Introduction to N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyloxane-4-carboxamide (CAS No. 2034591-63-2)

N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyloxane-4-carboxamide, identified by its CAS number 2034591-63-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the benzothiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique arrangement of nitrogen and sulfur atoms in its core framework contributes to its potential as a versatile intermediate in drug development.

The benzothiadiazole scaffold is renowned for its presence in numerous pharmacologically active agents, including antiviral, anticancer, and anti-inflammatory drugs. The specific substitution pattern in N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyloxane-4-carboxamide enhances its interaction with biological targets, making it a promising candidate for further exploration. The presence of a methyl group and the oxanecarboxamide moiety introduces additional functional sites that can be modified to optimize pharmacokinetic properties.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and metabolic stability for complex molecules like N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyloxane-4-carboxamide. These studies suggest that the compound exhibits favorable interactions with enzymes and receptors involved in key metabolic pathways. Such insights are crucial for designing derivatives with improved efficacy and reduced side effects.

In vitro studies have begun to unravel the mechanistic aspects of this compound's action. Initial research indicates that it may interfere with specific signaling pathways by modulating the activity of enzymes or binding to receptor sites. The oxanecarboxamide group, in particular, has been observed to exhibit potent inhibitory effects on certain kinases, which are often overexpressed in cancer cells. This finding aligns with the growing interest in kinase inhibitors as therapeutic agents.

The synthesis of N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyloxane-4-carboxamide presents both challenges and opportunities for chemists. The multi-step synthesis involves key reactions such as cyclization and nucleophilic substitution, which require precise control over reaction conditions. Advances in green chemistry have led to the development of more sustainable synthetic routes, reducing waste and energy consumption without compromising yield or purity.

The pharmaceutical industry is increasingly focused on developing drugs with minimal environmental impact. Niche chemical suppliers specializing in high-purity intermediates have emerged to meet this demand. These suppliers often provide custom synthesis services tailored to the specific needs of research institutions and pharmaceutical companies. The availability of high-quality starting materials is essential for ensuring the reproducibility and scalability of drug candidates.

The role of NMR spectroscopy and mass spectrometry in characterizing complex organic molecules cannot be overstated. These analytical techniques provide detailed structural information that is critical for confirming the identity and purity of compounds like N-[cas no2034591]-. High-resolution NMR spectra allow researchers to assign specific protons and carbons to their respective positions within the molecule, while mass spectrometry offers insights into molecular weight and fragmentation patterns.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates from large compound libraries. Predictive models can screen thousands of molecules based on their structural features and predicted bioactivity profiles. This approach has led to the rapid identification of novel scaffolds with potential therapeutic applications. N-[cas no2034591]_ is one such candidate that has garnered attention due to its unique structural features.

Epidemiological studies have shown correlations between exposure to certain benzothiadiazole derivatives and improved outcomes in patients suffering from chronic diseases. While more research is needed to fully understand these effects at a molecular level, these findings underscore the importance of continued investigation into this class of compounds. N-[cas no2034591]_ represents an exciting opportunity for further exploration in this field.

The regulatory landscape for new drug development is complex but essential for ensuring patient safety and efficacy. Regulatory agencies require extensive documentation demonstrating a compound's safety profile before it can be approved for clinical use. This includes preclinical studies conducted on cell cultures and animal models. Researchers must navigate these requirements carefully while maintaining rigorous standards throughout their investigations.

The global market for specialty chemicals continues to grow as demand increases for high-purity intermediates used in pharmaceuticals and biotechnology applications. Companies specializing in fine chemicals must invest heavily in research infrastructure while maintaining strict quality control measures throughout their production processes. The synthesis and supply chain associated with N-[cas no2034591]_ exemplify this trend toward specialized chemical manufacturing.